molecular formula C10H6N6O3 B2803799 N-(isoxazol-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide CAS No. 1219903-31-7

N-(isoxazol-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide

Cat. No. B2803799
CAS RN: 1219903-31-7
M. Wt: 258.197
InChI Key: DUYJBAXOUHBHKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(isoxazol-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a heterocyclic compound that has been synthesized through various methods and has shown potential in scientific research applications.

Scientific Research Applications

Antitubercular Activity

Compounds similar to N-(isoxazol-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide, such as 2-isonicotinoylhydrazinecarboxamide derivatives, have been evaluated for their antitubercular activity. These derivatives showed significant activity against various strains of Mycobacterium tuberculosis and non-tuberculous mycobacteria, with some compounds displaying in vitro efficacy comparable to established antitubercular drugs like isoniazid (INH) (Asif, 2014).

Pharmacological Properties of Oxadiazoles

The 1,3,4-oxadiazole core is particularly significant in the field of synthetic medicinal chemistry due to its diverse pharmacological properties. Compounds containing this moiety have been reported to exhibit a wide range of activities, including antiviral, analgesic, anti-inflammatory, antitumor, antioxidant, insecticidal, and anti-parasitic effects. The oxadiazole core's versatility in drug development highlights its potential in the treatment of many diseases, making it a valuable structural subunit in medicinal chemistry (Rana, Salahuddin, & Sahu, 2020).

Synthesis and Applications

Recent research has focused on the synthesis and pharmacological applications of oxadiazole derivatives, including both 1,3,4- and 1,2,4-oxadiazoles. These compounds have been shown to exhibit antibacterial, anti-inflammatory, antifungal, antidiabetic, and anticancer activities, underscoring their potential in drug development. The physical, chemical, and pharmacokinetic properties of these compounds enhance their pharmacological activity through interactions with biomacromolecules (Wang et al., 2022).

Antiparasitic Agents

The heterocyclic oxadiazole rings, particularly 1,2,4- and 1,3,4-oxadiazoles, have been explored for their potential in the design and synthesis of new drugs to treat parasitic infections. These compounds have been highlighted for their versatility and importance in the development of chemical entities useful as antiparasitic drugs, showcasing the oxadiazole core's role as a valuable scaffold in medicinal chemistry (Pitasse-Santos, Sueth-Santiago, & Lima, 2017).

properties

IUPAC Name

N-(1,2-oxazol-3-yl)-3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H6N6O3/c17-9(13-7-1-4-18-15-7)10-14-8(16-19-10)6-5-11-2-3-12-6/h1-5H,(H,13,15,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DUYJBAXOUHBHKC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CON=C1NC(=O)C2=NC(=NO2)C3=NC=CN=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H6N6O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

258.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(isoxazol-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.